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Compound of Interest

Compound Name: Sodium methyl carbonate

Cat. No.: B1629319 Get Quote

Technical Guide on the Safe Handling of Sodium
Methyl Carbonate
Disclaimer: No official Safety Data Sheet (SDS) for sodium methyl carbonate (CAS No. 6482-

39-9) is readily available in public databases. This guide has been compiled from publicly

available research literature, safety data for analogous compounds, and general best practices

for handling reactive chemical reagents. The information provided herein is intended for use by

qualified research, scientific, and drug development professionals and should be supplemented

with a thorough risk assessment before any handling or use.

Introduction
Sodium methyl carbonate is a versatile and effective C1 synthon in organic synthesis, serving

as a stable, solid alternative to gaseous carbon dioxide.[1] Its utility lies in its differential

reactivity with organometallic reagents, enabling the selective synthesis of carboxylic acids and

symmetrical ketones.[1][2] While it offers advantages in terms of ease of handling compared to

gaseous reagents, its reactivity necessitates stringent safety precautions. This guide provides a

comprehensive overview of the known safety data, handling precautions, and experimental

protocols relevant to sodium methyl carbonate.
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Due to the lack of a specific Safety Data Sheet, a definitive GHS classification for sodium
methyl carbonate is not available. However, based on its chemical nature as an

organosodium compound and its reactivity, it should be handled as a hazardous substance.

The following classifications for related compounds and substance classes provide a basis for

a conservative hazard assessment.[3][4][5][6]

Inferred Hazard Classification:

Hazard Class Hazard Category Rationale

Substances and mixtures

which, in contact with water,

emit flammable gases

Category 1

Reacts with water (hydrolysis)

to produce methanol

(flammable) and sodium

carbonate. The reaction may

be exothermic.

Skin Corrosion/Irritation Category 1B/1C

As a strong base, it is

expected to be corrosive to

skin and eyes upon contact.

Serious Eye Damage/Eye

Irritation
Category 1

Expected to cause serious eye

damage upon contact.

Self-Heating Substances and

Mixtures
Category 1

As an organometallic

compound, it may be liable to

self-heating and spontaneous

ignition in air, particularly if

finely divided.[7]

Physical and Chemical Properties
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Property Value Reference

Chemical Formula C₂H₃NaO₃ [8][9]

Molecular Weight 98.03 g/mol [8][9]

Appearance White powder [8]

Decomposition

Thermal decomposition may

occur at elevated

temperatures, potentially

releasing flammable and toxic

gases.[10] Impurities like

sodium bicarbonate can

decompose at lower

temperatures (around 50°C).

[1]

Solubility Soluble in polar solvents. [1]

Toxicological Information
No specific toxicological studies on sodium methyl carbonate were found. The toxicity of its

potential hydrolysis and decomposition products should be considered.

Substance CAS Number Toxicity Data Reference

Methanol 67-56-1

Toxic if swallowed, in

contact with skin, or if

inhaled. Causes

damage to organs.

Sodium Carbonate 497-19-8
Causes serious eye

irritation.

Dimethyl Carbonate 616-38-6

Low acute toxicity

(LD50 oral rat =

12,900 mg/kg). Not

irritating to skin or

eyes.

[11][12][13]
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Handling and Storage Precautions
Sodium methyl carbonate should be handled as a water-reactive and potentially air-sensitive

solid.[14][15][16][17][18]

5.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are

required. For handling larger quantities, consider wearing leather gloves over nitrile gloves

for added protection against fire.[17]

Respiratory Protection: Work should be conducted in a certified chemical fume hood or glove

box. If there is a potential for dust generation, a respirator with an appropriate particulate

filter may be necessary.

5.2. Engineering Controls

All manipulations of sodium methyl carbonate should be performed in a well-ventilated

chemical fume hood or an inert atmosphere glove box.[14][15][16][17][18]

An emergency eyewash station and safety shower must be readily accessible.

A Class D fire extinguisher for combustible metals must be available in the immediate work

area. Do not use water, carbon dioxide, or halogenated extinguishing agents.

5.3. Safe Handling Procedures

Exclusion of Moisture and Air: Handle under an inert atmosphere (e.g., argon or nitrogen)

whenever possible, especially for prolonged storage or reactions.

Dispensing: Weigh and dispense the solid in a glove box or under a positive pressure of inert

gas in a fume hood.

Avoid Inhalation: Do not breathe dust.

Avoid Contact: Avoid contact with skin, eyes, and clothing.
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Grounding: Ground all equipment to prevent static discharge, which could be an ignition

source.

5.4. Storage

Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area.

Store away from water, acids, and oxidizing agents.

Store under an inert atmosphere for long-term stability.

Experimental Protocols
6.1. Synthesis of Sodium Methyl Carbonate

The following is a general protocol for the synthesis of sodium methyl carbonate from sodium

methoxide and carbon dioxide.

Reactants

Process ProductSodium Methoxide
in Methanol

Reaction Vessel
(Stirring at RT)

Carbon Dioxide (gas)

Bubble through solution

Filtration
Precipitate forms

Drying under Vacuum Sodium Methyl Carbonate
(White Solid)

Click to download full resolution via product page

Synthesis of Sodium Methyl Carbonate.

Methodology:

A solution of sodium methoxide in methanol is prepared in a flame-dried, three-necked

round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a gas outlet.

The flask is maintained under a positive pressure of inert gas (argon or nitrogen).
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Dry carbon dioxide gas is bubbled through the stirred solution at room temperature.

The reaction is typically rapid, and a white precipitate of sodium methyl carbonate will

form.

The reaction mixture is stirred for a specified period to ensure complete reaction.

The solid product is isolated by filtration under an inert atmosphere (e.g., using a Schlenk

filter).

The collected solid is washed with a dry, inert solvent (e.g., diethyl ether) to remove any

unreacted starting material or byproducts.

The product is dried under high vacuum to remove residual solvent.

6.2. Safe Handling Workflow for Air-Sensitive Solids

The following diagram illustrates a general workflow for safely handling an air-sensitive solid

like sodium methyl carbonate.
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Safe Handling of Air-Sensitive Solids.
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Reactivity and Incompatibility
Sodium methyl carbonate exhibits differential reactivity, which is key to its synthetic utility but

also a primary source of its hazards.

7.1. Reactivity with Water

Sodium methyl carbonate will react with water (hydrolysis) to form sodium carbonate and

methanol. This reaction may be exothermic.

7.2. Reactivity with Organometallic Reagents

Grignard Reagents (RMgX): Reacts to form carboxylic acids.[1][2]

Organolithium Reagents (RLi): Reacts to form symmetrical ketones.[1][2]

These reactions are typically exothermic and should be performed with appropriate

temperature control.

7.3. Incompatible Materials

Acids: Reacts vigorously with acids to release carbon dioxide and methanol.

Oxidizing agents: May react exothermically.

Water and moist air: As described above.

Signaling Pathways and Biological Effects
There is no specific information available regarding the signaling pathways or biological effects

of sodium methyl carbonate. Given its reactivity, direct contact is likely to cause local

corrosive effects on skin, eyes, and mucous membranes. Systemic toxicity would likely be

related to its hydrolysis products, primarily methanol.

The following diagram illustrates the potential metabolic fate upon ingestion or absorption,

leading to methanol toxicity.
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Potential Metabolic Pathway of Sodium Methyl Carbonate.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.

Accidental Release Measures
Small Spills: In a fume hood, carefully cover the spill with a dry, inert absorbent material such

as sand, dry lime, or soda ash.[19] Scoop up the mixture into a dry, sealable container for

disposal.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE. Contain the spill

and prevent contact with water. Contact emergency services.

Disposal Considerations
Dispose of waste sodium methyl carbonate and contaminated materials in accordance with

local, state, and federal regulations. It should be treated as hazardous waste. Do not dispose of
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down the drain.

Conclusion
Sodium methyl carbonate is a valuable reagent in organic synthesis, but its safe handling

requires a thorough understanding of its reactivity and potential hazards. In the absence of a

specific SDS, a conservative approach based on the properties of related compounds and

general principles for handling air- and water-reactive solids is essential. Adherence to the

precautions and protocols outlined in this guide will help to minimize the risks associated with

the use of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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